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Compound of Interest

Compound Name: Mitoquinol

Cat. No.: B050710

An In-depth Technical Guide to Mitoquinol Mesylate: Chemical Structure and Synthesis

Introduction

Mitoquinol mesylate, often referred to as MitoQ, is a synthetically developed antioxidant
designed to target mitochondria, the primary sites of reactive oxygen species (ROS) production
within cells.[1][2] Developed in the late 1990s in New Zealand, it is an analogue of the
endogenous antioxidant Coenzyme Q10.[3] Its unique chemical structure facilitates significant
accumulation within the mitochondrial matrix, allowing it to exert potent antioxidant effects at
the source of oxidative stress.[4] This targeted delivery enhances its therapeutic potential for a
range of conditions associated with mitochondrial dysfunction and oxidative damage, including
neurodegenerative diseases, cardiovascular conditions, and metabolic disorders.[5][6] This
guide provides a detailed overview of the chemical properties, synthesis, and mechanism of
action of Mitoquinol mesylate for researchers and drug development professionals.

Chemical Structure and Properties

Mitoquinol mesylate is composed of a ubiquinone moiety, which is the active antioxidant
component of Coenzyme Q10, linked to a lipophilic triphenylphosphonium (TPP) cation via a
ten-carbon alkyl chain.[4][5] The positive charge of the TPP cation is neutralized by a mesylate
anion, forming a salt.[5] This structure is crucial for its biological activity, as the TPP cation
facilitates its accumulation within the negatively charged mitochondrial matrix.[4]
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MitoQ exists in two forms: the oxidized ubiquinone form (Mitoquinone) and the reduced
ubiquinol form (Mitoquinol), which is the active antioxidant.[5]

Table 1: Chemical Properties of Mitoquinol Mesylate

Property Value Reference

(10-(4,5-dimethoxy-2-methyl-
3,6-dioxocyclohexa-1,4-dien-1-

IUPAC Name _ _ [31[5]
yl)decyl)triphenylphosphonium

methanesulfonate

CAS Number 845959-50-4 [3][5]
Chemical Formula C38H4707PS [31[5]
Molecular Weight 678.82 g/mol [31[5]
Exact Mass 583.2972 [5]
Appearance Orange foam [7]

Synthesis of Mitoquinol Mesylate

The synthesis of Mitoquinol mesylate is typically achieved starting from the commercially
available compound Idebenone. The process involves the conversion of Idebenone to a
mesylate derivative, followed by reduction to mitoquinol and subsequent oxidation to yield the
final product, mitoquinone mesylate.
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Synthesis Workflow of Mitoquinol Mesylate
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Mechanism of Action of Mitoquinol Mesylate
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MitoQ and the NLRP3 Inflammasome Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b050710?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/mitoquinone-mesylate.html
https://www.mitoq.com/blogs/journal/how-does-mitoq-work-the-mitoq-mechanism-of-action
https://en.wikipedia.org/wiki/Mitoquinone_mesylate
https://www.benchchem.com/product/b1663449
https://www.medkoo.com/products/6709
https://www.researchgate.net/publication/360519934_Pharmacological_significance_of_MitoQ_in_ameliorating_mitochondria-related_diseases
https://s3.amazonaws.com/na-st01.ext.exlibrisgroup.com/01IOWA_INST/upload/1762662773520/Imai_et_al-2018-Pharmacology_Research_%26_Perspectives.sup1.pdf?response-content-disposition=attachment%3B%20filename%3D%22Imai_et_al-2018-Pharmacology_Research_%2526_Perspectives.sup1.pdf%22%3B%20filename%2A%3DUTF-8%27%27Imai_et_al-2018-Pharmacology_Research_%2526_Perspectives.sup1.pdf&response-content-type=application%2Fpdf&X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Date=20251109T043253Z&X-Amz-SignedHeaders=host&X-Amz-Credential=AKIAJN6NPMNGJALPPWAQ%2F20251109%2Fus-east-1%2Fs3%2Faws4_request&X-Amz-Expires=119&X-Amz-Signature=7d18b88e57401ef67ceaa70a5f97cb98e241935dc188bcbf9c47b77d81875c8e
https://www.benchchem.com/product/b050710#chemical-structure-and-synthesis-of-mitoquinol-mesylate
https://www.benchchem.com/product/b050710#chemical-structure-and-synthesis-of-mitoquinol-mesylate
https://www.benchchem.com/product/b050710#chemical-structure-and-synthesis-of-mitoquinol-mesylate
https://www.benchchem.com/product/b050710#chemical-structure-and-synthesis-of-mitoquinol-mesylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b050710?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050710?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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